
Application Notes and Protocols for Bonding
Glass Slides with G907 Epoxy

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: G907

Cat. No.: B1654381 Get Quote

These application notes provide a detailed protocol for researchers, scientists, and drug

development professionals on the proper techniques for bonding glass slides using G907
epoxy. Adherence to this protocol will ensure a strong, durable, and optically clear bond

suitable for a variety of research applications.

Quantitative Data Summary
The following table summarizes the key quantitative properties of the G907 series epoxy. This

data is essential for understanding the material's performance and for proper application.
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Property
G907-25 Optical
Epoxy

G907-24 Structural
Epoxy

Units

Viscosity 200 12000 cP

Shear Strength 27.6 Not Specified MPa

Shore D Hardness 80 88 -

Mix Ratio

(Resin:Hardener by

Weight)

100:30 100:25 -

Pot Life 120 20 minutes

Cure Time at 25°C

(77°F)
24 24 hours

Cure Time at 65°C

(149°F)
60 - 120 240 minutes

Maximum Service

Temperature
110 130 °C

Experimental Protocol: Bonding Glass Slides
This protocol outlines the step-by-step procedure for achieving a high-quality bond between

glass slides using G907 epoxy.

Surface Preparation
Proper surface preparation is critical for a strong and reliable bond.[1][2] The goal is to have a

clean, dry surface free of any contaminants.[1][2]

Cleaning: Thoroughly clean the glass slide surfaces to remove any dirt, dust, oils, or grease.

[1][3]

Wipe the surfaces with a lint-free cloth saturated with a suitable solvent such as

isopropanol or acetone.[4]
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Alternatively, wash the slides with a detergent solution and warm water, followed by a

thorough rinse with deionized water.[3]

Drying: Ensure the glass slides are completely dry before applying the epoxy.[2]

This can be achieved by placing them in an oven at a low temperature or by using a

stream of clean, dry air.

(Optional) Abrasion: For applications requiring maximum adhesion, lightly abrading the

bonding surfaces with a fine-grit emery cloth can increase the surface area for bonding.[5] If

this step is performed, it is crucial to re-clean the surface to remove any particulate matter.[5]

Epoxy Preparation and Application
Mixing: In a clean, disposable container, accurately weigh the G907 resin and hardener

according to the specified mix ratio (100:30 for G907-25, 100:25 for G907-24).[6]

Mix the two components thoroughly for at least one minute, scraping the sides and bottom

of the container to ensure a homogenous mixture. Inadequate mixing is a common cause

of poor results.

Application: Apply a small, even amount of the mixed epoxy to one of the glass slide

surfaces.[1]

Use a clean, disposable tool such as a spatula or a syringe to apply the epoxy.

Avoid entrapping air bubbles during application.

Assembly and Curing
Assembly: Carefully place the second glass slide onto the epoxy-coated surface.

Apply gentle, even pressure to spread the epoxy and remove any excess.

Ensure the slides are properly aligned. Clamping may be necessary to hold the slides in

place during curing.[1]

Curing: The curing process is time and temperature-dependent.[7][8]
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Room Temperature Cure: Allow the assembled slides to cure at 25°C (77°F) for 24 hours

for a full cure.[6] The bond will begin to harden within the first 12-24 hours.[9]

Accelerated Cure: To expedite the curing process, place the assembled slides in an oven

at 65°C (149°F). The cure time at this temperature is between 60-120 minutes for G907-

25 and 240 minutes for G907-24.[6]

It is recommended to allow the assembly to cool to room temperature before handling.

Cleaning and Finishing
Excess Epoxy Removal: Before the epoxy cures, any excess that has squeezed out from

between the slides can be carefully wiped away with a solvent such as acetone.

Final Curing: Even after the initial cure, epoxy continues to gain strength over several days.

[8] For applications requiring maximum bond strength, it is advisable to let the bonded slides

rest for up to 72 hours.[7]

Visualizations
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Caption: Workflow for bonding glass slides with G907 epoxy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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